Cas no 887217-93-8 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)ethanediamide)

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)ethanediamide structure
887217-93-8 structure
Product Name:N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)ethanediamide
CAS No:887217-93-8
MF:C21H22FN3O5
MW:415.414888858795
CID:6410994
PubChem ID:22583881
Update Time:2025-06-22

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)ethanediamide
    • AKOS021718897
    • F2572-0058
    • MFCD06748946
    • SR-01000023255
    • AKOS001580243
    • N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-morpholinoethyl)-N2-(4-fluorophenyl)oxalamide
    • N-[2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl]-N'-(4-fluorophenyl)ethanediamide
    • 887217-93-8
    • SR-01000023255-1
    • N-[2-(1,3-benzodioxol-5-yl)-2-morpholin-4-ylethyl]-N'-(4-fluorophenyl)oxamide
    • Ethanediamide, N1-[2-(1,3-benzodioxol-5-yl)-2-(4-morpholinyl)ethyl]-N2-(4-fluorophenyl)-
    • Inchi: 1S/C21H22FN3O5/c22-15-2-4-16(5-3-15)24-21(27)20(26)23-12-17(25-7-9-28-10-8-25)14-1-6-18-19(11-14)30-13-29-18/h1-6,11,17H,7-10,12-13H2,(H,23,26)(H,24,27)
    • InChI Key: JJXCUVHFVBGIHJ-UHFFFAOYSA-N
    • SMILES: C(NCC(C1=CC=C2OCOC2=C1)N1CCOCC1)(=O)C(NC1=CC=C(F)C=C1)=O

Computed Properties

  • Exact Mass: 415.15434897g/mol
  • Monoisotopic Mass: 415.15434897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 595
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 89.1Ų

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2572-0058-1mg
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl]-N'-(4-fluorophenyl)ethanediamide
887217-93-8 90%+
1mg
$54.0 2023-05-16

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)ethanediamide

Professional Introduction to Compound with CAS No. 887217-93-8 and Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)ethanediamide

Compound with the CAS number 887217-93-8 and the product name N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including a benzodioxole moiety and a morpholine ring, suggests a high degree of structural complexity that may contribute to its unique biological activity.

The benzodioxole scaffold, also known as an oxygenated dibenzo[b,e][1,4]oxazocine ring system, is well-documented for its role in various bioactive molecules. Its structural features are often associated with properties such as analgesic, anti-inflammatory, and antimicrobial activities. In the context of this compound, the benzodioxole moiety is positioned at the 2-position of the molecule, adjacent to a morpholine group, which further enhances its potential for interaction with biological targets. This arrangement may facilitate the compound's ability to modulate enzyme activity or receptor binding, making it a promising candidate for further investigation.

The morpholine ring in the compound's structure is another key pharmacophore that contributes to its overall pharmacological profile. Morpholine derivatives are widely recognized for their versatility in drug design due to their ability to engage in hydrogen bonding and hydrophobic interactions. In this compound, the morpholine ring is located at the 2-position of the ethyl chain, providing a flexible linker that can adapt to various binding environments. This structural feature is particularly important for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The presence of an N'-(4-fluorophenyl)ethanediamide moiety at one end of the molecule adds another layer of complexity and potential biological activity. The fluorine atom in the phenyl ring is known to enhance binding affinity and metabolic stability by participating in halogen bonding interactions. Additionally, the amide group can form hydrogen bonds with biological targets, further contributing to the compound's pharmacological efficacy. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a valuable asset in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and potential biological targets. Studies using virtual screening and docking simulations have identified several promising candidates for further experimental validation. These computational approaches have highlighted the potential for this compound to interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

In vitro studies have begun to elucidate the biological activity of this compound across a range of cellular assays. Initial results indicate that it demonstrates significant inhibitory effects on certain kinases, suggesting its potential as an anti-cancer agent. Furthermore, preliminary toxicity assays have shown that it exhibits moderate solubility and acceptable safety profiles at relevant concentrations. These findings are encouraging and warrant further investigation into its therapeutic potential.

The development of new pharmaceuticals often involves a multi-step synthesis process to ensure high yield and purity. The synthesis of N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)ethanediamide has been optimized through careful selection of reaction conditions and reagents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key functional groups efficiently. These methods not only improve reaction efficiency but also minimize byproduct formation, leading to higher-quality intermediates and final products.

The pharmacokinetic properties of this compound are also under scrutiny as part of its overall drug development profile. Studies using animal models have provided valuable data on its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies are crucial for understanding how the compound behaves within living systems and for predicting its potential clinical efficacy and safety. Preliminary findings suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability.

As research continues to progress, collaboration between academic institutions and pharmaceutical companies will be essential for translating these findings into tangible therapeutic benefits. The integration of cutting-edge technologies such as artificial intelligence (AI) in drug discovery is expected to accelerate the development process by identifying novel lead compounds more rapidly than traditional methods alone could achieve.

The future prospects for this compound remain promising as it moves through various stages of preclinical testing. If subsequent studies confirm its efficacy and safety profiles in humans, it could represent a significant advancement in treating diseases associated with aberrant kinase activity or other relevant biological pathways. Continued investment in research infrastructure will be necessary to support these efforts fully.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm